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Compound of Interest

Compound Name: Thiophene-2-carboxylate

Cat. No.: B1233283

Introduction

Thiophene-2-carboxylic acid, also known as 2-thenoic acid, is an organosulfur compound with
the chemical formula CsH4O2S.[1] It is a pivotal intermediate and versatile building block in the
synthesis of a wide range of pharmaceutical compounds and functional materials.[2][3] As one
of two monocarboxylic acids of thiophene, its unique chemical structure allows for the synthesis
of numerous biologically active compounds, including anti-inflammatory, antimicrobial, and
anticancer agents.[1][2] This guide provides an in-depth overview of its chemical identifiers,
properties, synthesis protocols, applications in drug development, and safety information.

Chemical Identifiers and Nomenclature

Thiophene-2-carboxylic acid is known by several names and is registered under various
chemical identification systems.[1][4] The most common identifiers are summarized below for
quick reference.
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Identifier Type Value

CAS Number 527-72-0[1][4][5][6][7](8]

IUPAC Name Thiophene-2-carboxylic acid[4]

Synonyms 2-Thenoic acid, 2-Carboxythiophene, Tenoic

acid[1][4][9]

Molecular Formula

CsHa02S[1][41[5]6][10]

Molar Mass 128.15 g-mol~1[1][10]

EC Number 208-423-4[1][41[5]

PubChem CID 10700[1]

ChEBI ID CHEBI:71241[1][4]

UNII 3FD00JX53J[1][8]

SMILES C1=CSC(=C1)C(=0)O[1][4]

InChlKey QERYCTSHXKAMIS-UHFFFAOY SA-N[1][9]

Physicochemical Properties

The physical and chemical properties of Thiophene-2-carboxylic acid are critical for its

handling, storage, and application in chemical synthesis.
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Property Value

Appearance White to off-white solid/powder[1][4]
Melting Point 125-127 °C[1][9]

Boiling Point 260 °CJ[9]

Soluble in hot water, ethanol, and ether; slightly
Solubility soluble in chloroform.[9] Water solubility is 80
g/L at 20 °C.[9]

pKa 3.49 (at 25 °C)[9]

Flash Point 118 °C[5]

- Stable under normal temperatures and
Stability
pressures.[5][10]

Synthesis of Thiophene-2-carboxylic Acid

The synthesis of Thiophene-2-carboxylic acid can be achieved through several pathways. The
most common and practical laboratory method involves the oxidation of 2-acetylthiophene,
often via a haloform reaction.[2][9][11] Other methods include the oxidation of thiophene-2-
carboxaldehyde.[1][12]

Experimental Protocol: Synthesis via Haloform Reaction
of 2-Acetylthiophene

This protocol details the synthesis of Thiophene-2-carboxylic acid from 2-acetylthiophene, a
widely used and efficient method.[2]

Materials:
o 2-Acetylthiophene
e Sodium hypochlorite (NaOCI) solution

e Sodium hydroxide (NaOH)
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Diethyl ether

Concentrated hydrochloric acid (HCI)

Sodium bisulfite (NaHSO3)

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Distilled water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping
funnel, dissolve 2-acetylthiophene in diethyl ether.[2]

Hypochlorite Solution Preparation: In a separate beaker, prepare an aqueous solution of
sodium hypochlorite containing an excess of sodium hydroxide.[2]

Reaction: Cool the flask containing the 2-acetylthiophene solution in an ice bath.[2] Slowly
add the alkaline sodium hypochlorite solution dropwise while stirring vigorously.[2] It is crucial
to maintain the reaction temperature below 40°C.[2]

Reaction Completion: After the addition is complete, continue stirring. The reaction is
considered complete when the temperature of the mixture drops to 25-30°C without the
cooling bath, which may take between 30 minutes and 4 hours.[2]

Quenching: Add a solution of sodium bisulfite to neutralize any excess sodium hypochlorite.

[2]

Work-up: Transfer the reaction mixture to a separatory funnel and separate the aqueous
layer.[2]

Precipitation: Acidify the aqueous layer to a pH of 1 with concentrated hydrochloric acid. A
precipitate of Thiophene-2-carboxylic acid will form.[2]

Extraction: Extract the acidified aqueous layer with diethyl ether.[2] Combine the organic
extracts and wash them with water.[2]
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e Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[2]

« Isolation and Purification: Filter the solution to remove the drying agent.[2] Evaporate the
solvent under reduced pressure to obtain the crude product.[2] Recrystallize the crude
Thiophene-2-carboxylic acid from hot water to yield a pure white solid.[2]

Workflow: Synthesis of Thiophene-2-carboxylic Acid
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Synthesis workflow via haloform reaction.

Applications in Research and Drug Development

Thiophene-2-carboxylic acid is a cornerstone in medicinal chemistry, serving as a key
precursor for various pharmaceuticals.[2][3] Its derivatives are integral components in a wide
array of therapeutic agents.[2][13]

o Anti-inflammatory Drugs: It is a key starting material for the synthesis of Suprofen, a non-
steroidal anti-inflammatory drug (NSAID) used in eye drops.[1][2]

o Antibacterial Agents: The 5-nitro derivative is used to produce nifurzide, an intestinal
antibacterial agent.[9]

o Precursor for Advanced Intermediates: It is used to produce thiophene-2-carbonyl chloride, a
key raw material for synthesizing agrochemicals like the nematicide tioxazafen.[11]

o Coupling Reactions: The compound has been extensively studied as a substrate in various
coupling reactions and olefinations, making it valuable for creating complex organic
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molecules.[1]

o Catalysis: Copper(l) thiophene-2-carboxylate, a salt derived from the acid, is used as a
catalyst in Ullmann coupling reactions.[1]

Role in Pharmaceutical Synthesis

Thiophene-2-carboxylic Acid
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Thiophene-2-carboxylic acid as a precursor.

Safety and Handling

Proper handling of Thiophene-2-carboxylic acid is essential in a laboratory setting. It is
classified as hazardous and requires appropriate safety precautions.[14][15]

e Hazards: The compound is harmful if swallowed or in contact with skin.[14][15] It causes skin
irritation, serious eye irritation, and may cause respiratory irritation.[10][14][15]

» Personal Protective Equipment (PPE):
o Eyes: Wear chemical safety goggles (compliant with EN 166).[5][10]
o Skin: Wear appropriate protective gloves and clothing to prevent skin exposure.[5][10]

o Respiratory: Under normal use, no protective equipment is needed if ventilation is
adequate.[10][14] For large-scale use or in emergencies, a NIOSH/MSHA or European
Standard EN 136 approved respirator should be used.[5][10]
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» Handling: Wash hands and any exposed skin thoroughly after handling.[5][14] Avoid
breathing dust and ensure adequate ventilation.[14] Keep the container closed when not in
use.[5]

o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[5][15]

e Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and strong acids.
[51[10]

o First Aid:

o

Eyes: Rinse immediately with plenty of water for at least 15 minutes.[10][14]

[¢]

Skin: Wash off immediately with soap and plenty of water.[10][14]

[e]

Inhalation: Move the person to fresh air.[10][14]

[e]

Ingestion: Clean mouth with water and get medical attention.[10][15]

Conclusion

Thiophene-2-carboxylic acid is a compound of significant industrial and academic importance.
Its utility as a versatile precursor in the synthesis of pharmaceuticals, agrochemicals, and other
functional materials is well-established. A thorough understanding of its properties, synthesis,
and safe handling procedures is crucial for researchers and professionals in the field of
chemical and drug development. The continued exploration of its derivatives promises to yield
new and innovative applications in the future.[3][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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